Cas no 101417-33-8 (Benzaldehyde, 5-bromo-3-methoxy-2-(1-methylethoxy)-)

• Product Name: Benzaldehyde, 5-bromo-3-methoxy-2-(1-methylethoxy)-
• CAS No: 101417-33-8
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 3555077
• PubChem ID: 84048039
• Update Time: 2025-06-14

Benzaldehyde, 5-bromo-3-methoxy-2-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 5-bromo-3-methoxy-2-(1-methylethoxy)-
• 5-Bromo-2-isopropoxy-3-methoxybenzaldehyde
• MFCD28641690
• 101417-33-8

• Inchi： 1S/C11H13BrO3/c1-7(2)15-11-8(6-13)4-9(12)5-10(11)14-3/h4-7H,1-3H3
• InChI Key： RJUNCACUKLWUEE-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(Br)=CC(OC)=C1OC(C)C

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 273.12g/mol
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5Ų

Additional information on Benzaldehyde, 5-bromo-3-methoxy-2-(1-methylethoxy)-

Comprehensive Overview of Benzaldehyde, 5-bromo-3-methoxy-2-(1-methylethoxy)- (CAS No. 101417-33-8)

Benzaldehyde, 5-bromo-3-methoxy-2-(1-methylethoxy)-, with the CAS number 101417-33-8, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and fine chemical synthesis. This compound belongs to the class of substituted benzaldehydes, characterized by the presence of bromo, methoxy, and isopropoxy functional groups. These modifications enhance its reactivity and make it a valuable intermediate in the synthesis of more complex molecules. Researchers and industry professionals often search for terms like "5-bromo-3-methoxy-2-isopropoxybenzaldehyde uses" or "CAS 101417-33-8 applications", reflecting its growing relevance in modern chemistry.

The unique structural features of Benzaldehyde, 5-bromo-3-methoxy-2-(1-methylethoxy)- contribute to its versatility. The bromine atom at the 5-position introduces electrophilic reactivity, while the methoxy and isopropoxy groups at the 3- and 2-positions, respectively, influence steric and electronic properties. This combination makes the compound a sought-after building block in medicinal chemistry, particularly in the design of kinase inhibitors and other bioactive molecules. Searches for "benzaldehyde derivatives in drug discovery" or "bromo-methoxy benzaldehyde synthesis" highlight its importance in cutting-edge research.

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From an analytical perspective, Benzaldehyde, 5-bromo-3-methoxy-2-(1-methylethoxy)- is often studied using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure precise characterization and quality control, which are critical for its use in sensitive applications. Common search terms like "analytical methods for brominated benzaldehydes" or "purity standards for CAS 101417-33-8" reflect the need for reliable data in both academic and industrial settings.

In conclusion, Benzaldehyde, 5-bromo-3-methoxy-2-(1-methylethoxy)- (CAS No. 101417-33-8) is a multifaceted compound with broad applications across multiple scientific disciplines. Its structural complexity and functional diversity make it a cornerstone in modern synthetic chemistry, while its alignment with sustainability and innovation trends ensures its continued relevance. Whether you're investigating "benzaldehyde derivatives in pharmaceuticals" or "CAS 101417-33-8 industrial uses", this compound offers a wealth of opportunities for exploration and development.